Cas no 769916-87-2 (3-azabicyclo3.1.0hexan-1-amine)

3-azabicyclo3.1.0hexan-1-amine structure

769916-87-2 structure

Product Name:3-azabicyclo3.1.0hexan-1-amine

CAS No:769916-87-2

MF:C₅H₁₀N₂

MW:98.1463007926941

MDL:MFCD13176279

CID:2801655

PubChem ID:21973793

Update Time:2023-11-27

3-azabicyclo3.1.0hexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-AZABICYCLO[3.1.0]HEXAN-1-AMINE
- 3-azabicyclo3.1.0hexan-1-amine
- MDL： MFCD13176279
- Inchi： 1S/C5H10N2/c6-5-1-4(5)2-7-3-5/h4,7H,1-3,6H2
- InChI Key： LFBVRERINNDIEJ-UHFFFAOYSA-N
- SMILES： N1CC2CC2(C1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 102
XLogP3: -1.1
Topological Polar Surface Area: 38

3-azabicyclo3.1.0hexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-840377-1g	3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		1g	$914.0	2023-09-02
Enamine	EN300-840377-5g	3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		5g	$2650.0	2023-09-02
Enamine	EN300-840377-10g	3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		10g	$3929.0	2023-09-02
Enamine	EN300-7191763-0.05g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		0.05g	$2674.0	2023-07-07
Enamine	EN300-7191763-0.1g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		0.1g	$2802.0	2023-07-07
Enamine	EN300-7191763-0.25g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		0.25g	$2928.0	2023-07-07
Enamine	EN300-7191763-0.5g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		0.5g	$3056.0	2023-07-07
Enamine	EN300-7191763-1.0g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		1.0g	$3183.0	2023-07-07
Enamine	EN300-7191763-2.5g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		2.5g	$6241.0	2023-07-07
Enamine	EN300-7191763-5.0g	rac-(1R,5S)-3-azabicyclo[3.1.0]hexan-1-amine	769916-87-2		5.0g	$9233.0	2023-07-07

3-azabicyclo3.1.0hexan-1-amine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

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